2-Hydroxysulfamonomethoxine
Description
2-Hydroxysulfamonomethoxine is a sulfonamide derivative characterized by the presence of hydroxyl (-OH), methoxy (-OCH₃), and sulfamoyl (-SO₂NH₂) functional groups. The hydroxyl group likely enhances polarity and solubility compared to non-hydroxylated analogs, influencing its reactivity and biological activity .
Properties
CAS No. |
19868-00-9 |
|---|---|
Molecular Formula |
C11H12N4O4S |
Molecular Weight |
296.30 g/mol |
IUPAC Name |
4-amino-N-(4-methoxy-2-oxo-1H-pyrimidin-6-yl)benzenesulfonamide |
InChI |
InChI=1S/C11H12N4O4S/c1-19-10-6-9(13-11(16)14-10)15-20(17,18)8-4-2-7(12)3-5-8/h2-6H,12H2,1H3,(H2,13,14,15,16) |
InChI Key |
FHYFQJYPWDQZKU-UHFFFAOYSA-N |
Canonical SMILES |
COC1=NC(=O)NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Functional Comparison
| Compound | Key Functional Groups | Primary Applications | Notable Features |
|---|---|---|---|
| This compound | -OH, -OCH₃, -SO₂NH₂ | Agrochemicals/Pharmaceuticals (inferred) | Enhanced polarity due to -OH |
| Metsulfuron methyl | -SO₂NHCONH-, -OCH₃, -CH₃ | Herbicide | ALS inhibitor; triazine core |
| Methyl 2-(5-methoxy-2-sulfamoyl...) | -SO₂NH₂, -OCH₃, ester | Pharmaceuticals/Materials | High reactivity for synthesis |
Table 2: Regulatory Status of Hydroxy-Containing Analogs ()
| Compound | Regulatory Schedule | Key Concerns |
|---|---|---|
| 2-Hydroxyethyl methacrylate | Schedule 5 | Moderate toxicity |
| Hydroxyphenamate | Schedule 4 | Controlled therapeutic use |
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
